Cas no 1071678-35-7 (1,1,1-Trichloro-2-methyl-propanol hydrat)

• Product Name: 1,1,1-Trichloro-2-methyl-propanol hydrat
• CAS No: 1071678-35-7
• MF: C₄H₉Cl₃O₂
• MW: 195.472059011459
• CID: 5042760
• Update Time: 2025-05-20

1,1,1-Trichloro-2-methyl-propanol hydrat Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trichloro-2-methyl-2-propanol hydrate
• 2-Propanol, 1,1,1-trichloro-2-methyl-, hydrate
• 1,1,1-Trichloro-2-methyl-propanol hydrat
• chlorobutanol hydrate
• Chlorobutanol, hydrous
• 1, 1, 1-trichloro-2-methyl-2-propanol hydrate
• Chlorobutanol,(S)
• C4H7Cl3O.H2O
• 7234AF
• 1,1,1-trichloro-2-methyl-propanol hydrate
• 1,1,1-trichloro-2-methyl-2propanol hemihydrate
• 001T645

• Inchi： 1S/C4H7Cl3O.H2O/c1-3(2,8)4(5,6)7;/h8H,1-2H3;1H2
• InChI Key： OTDYCLGDCIBOKV-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)O)(Cl)Cl.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.8
• Topological Polar Surface Area: 21.2

Additional information on 1,1,1-Trichloro-2-methyl-propanol hydrat

1,1,1-Trichloro-2-methyl-propanol hydrate (CAS No: 1071678-35-7)

Introduction to 1,1,1-Trichloro-2-methyl-propanol hydrate (CAS No: 1071678-35-7)

1,1,1-Trichloro-2-methyl-propanol hydrate, also known by its CAS number 1071678-35-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of trichloropropanol, with a unique structure that includes a hydroxyl group and three chlorine atoms attached to the same carbon atom. The presence of the hydroxyl group makes it a hydrate, which is a key feature of its chemical properties.

Recent studies have highlighted the importance of understanding the synthesis, stability, and reactivity of this compound in different environments. Researchers have explored its potential applications in fields such as pharmaceuticals, agriculture, and environmental science. The compound's ability to form stable hydrates under specific conditions has been a focal point of recent investigations.

Structural Analysis and Chemical Properties

The molecular structure of 1,1,1-Trichloro-2-methyl-propanol hydrate is characterized by a central carbon atom bonded to three chlorine atoms and a hydroxyl group. This arrangement gives the compound its unique chemical properties, including high reactivity and solubility in polar solvents. The presence of multiple chlorine atoms also contributes to its ability to participate in various chemical reactions, such as nucleophilic substitutions and eliminations.

Recent research has focused on the stereochemistry of this compound, particularly how the spatial arrangement of its atoms affects its reactivity. Scientists have discovered that the compound exhibits distinct behavior in different solvents, which has implications for its use in organic synthesis.

Synthesis and Production Methods

The synthesis of 1,1,1-Trichloro-2-methyl-propanol hydrate involves several steps, including chlorination and hydroxylation reactions. One common method involves the reaction of trichloropropane with water under specific conditions to form the hydrate. Researchers have optimized these conditions to improve yield and purity.

Recent advancements in green chemistry have led to the development of more sustainable production methods for this compound. For instance, the use of biocatalysts and renewable feedstocks has been explored to reduce environmental impact while maintaining high efficiency.

Applications in Various Industries

Despite its relatively complex structure, 1,1,1-Trichloro-2-methyl-propanol hydrate finds applications in several industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs and therapeutic agents.

In agriculture, this compound has been studied for its potential as a plant growth regulator and pest control agent. Recent experiments have shown promising results in enhancing crop yields under controlled conditions.

Additionally, the compound has been investigated for its role in environmental remediation processes. Its ability to bind with certain pollutants makes it a candidate for use in water treatment technologies.

Environmental Impact and Safety Considerations

The environmental impact of 1,1,1-Trichloro-2-methyl-propanol hydrate is a critical area of research. Studies have shown that while it is biodegradable under certain conditions, improper disposal can lead to contamination of soil and water systems.

Safety considerations are also paramount when handling this compound. Researchers emphasize the importance of using appropriate protective equipment and adhering to safety protocols during synthesis and application processes.

Future Prospects and Research Directions

The future prospects for 1,1,1-Trichloro-2-methyl-propanol hydrate are bright due to its versatility and potential applications across multiple fields. Ongoing research aims to further understand its chemical behavior under varying conditions and explore new avenues for its use.

Scientists are also exploring ways to enhance the stability and bioavailability of this compound for medical applications. Collaborative efforts between academia and industry are expected to yield significant breakthroughs in the coming years.